Cas no 1017158-90-5 (Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl-)

• Product Name: Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl-
• CAS No: 1017158-90-5
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• CID: 5265605
• Update Time: 2025-05-30

Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-phenyl)-1,3-dimethyl-butylamine
• 4-(4-fluorophenyl)-4-methylpentan-2-amine
• Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl-

• Inchi： 1S/C12H18FN/c1-9(14)8-12(2,3)10-4-6-11(13)7-5-10/h4-7,9H,8,14H2,1-3H3
• InChI Key： WEJFOBMXDDEWNI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)(C)CC(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 171
• XLogP3: 3
• Topological Polar Surface Area: 26

Additional information on Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl-

Comprehensive Overview of Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl- (CAS No. 1017158-90-5)

Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl- (CAS No. 1017158-90-5) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its unique fluorinated benzene structure and trimethyl substitution, plays a pivotal role in the development of novel therapeutic agents. Its molecular formula and structural features make it a valuable intermediate in synthetic chemistry, particularly in the design of bioactive molecules.

The 4-fluoro-α,γ,γ-trimethyl substitution pattern in Benzenepropanamine contributes to its distinct chemical properties, including enhanced stability and reactivity. Researchers have explored its potential in central nervous system (CNS) drug development, owing to its ability to modulate neurotransmitter activity. The presence of the fluoro group at the para position of the benzene ring further enhances its binding affinity to biological targets, making it a promising candidate for neurological disorder treatments.

In recent years, the demand for fluorinated compounds like Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl- has surged, driven by advancements in precision medicine and drug discovery. This compound aligns with the growing trend of targeted therapy, where researchers focus on developing molecules with high specificity and minimal side effects. Its applications extend to neuropharmacology, where it is studied for its potential in treating conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl- involves multi-step organic reactions, including fluorination and alkylation processes. These methods are optimized to achieve high yields and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to verify its structural integrity and purity, which are critical for its use in preclinical studies.

From a market perspective, Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl- is part of a broader category of fine chemicals that are essential for research and development (R&D) in the life sciences sector. The increasing investment in neurological research and the rise of personalized medicine have further amplified its relevance. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to the needs of academic institutions and pharmaceutical firms.

One of the key advantages of Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl- is its versatility in medicinal chemistry. Its structural framework allows for modifications that can lead to the discovery of new drug candidates. For instance, researchers are investigating its derivatives for their potential as serotonin receptor modulators, which could revolutionize the treatment of mood disorders. This aligns with the current focus on mental health therapeutics, a topic of significant public interest.

In addition to its pharmaceutical applications, Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl- is also explored in material science. Its unique chemical properties make it a candidate for developing advanced polymers and functional materials. The integration of fluorinated aromatic compounds into materials can enhance their thermal stability and resistance to degradation, which is valuable in industries such as electronics and aerospace.

The safety profile of Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl- is another area of interest. While it is not classified as a hazardous substance, proper handling and storage are recommended to ensure its stability and prevent contamination. Researchers and manufacturers adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to maintain high standards of quality and safety.

Looking ahead, the future of Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl- appears promising, with ongoing studies exploring its full potential. The compound’s ability to serve as a building block for more complex molecules positions it as a critical component in the chemical innovation landscape. As the scientific community continues to uncover new applications, its role in cutting-edge research is expected to expand.

In conclusion, Benzenepropanamine, 4-fluoro-α,γ,γ-trimethyl- (CAS No. 1017158-90-5) is a multifaceted compound with significant implications in pharmaceuticals, material science, and beyond. Its unique structural features and broad applicability make it a subject of ongoing research and development. For those interested in fluorinated organic compounds or neuroactive agents, this compound represents a fascinating area of study with considerable potential for future breakthroughs.